Cas no 90815-00-2 (1-[(2-chlorophenyl)methyl]-1H-indole-3-carbaldehyde)

• Product Name: 1-[(2-chlorophenyl)methyl]-1H-indole-3-carbaldehyde
• CAS No: 90815-00-2
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• MDL: MFCD01590286
• CID: 798835
• PubChem ID: 876126
• Update Time: 2025-11-02

1-[(2-chlorophenyl)methyl]-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorobenzyl)-1H-indole-3-carbaldehyde
• 1-[(2-chlorophenyl)methyl]indole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde,1-[(2-chlorophenyl)methyl]-
• BB_SC-0916
• 1-[(2-chlorophenyl)methyl]-1H-indole-3-carbaldehyde
• AKOS000112558
• DTXSID90358067
• 90815-00-2
• SCHEMBL6705979
• CBMicro_032504
• 1-(2-Chloro-benzyl)-1H-indole-3-carbaldehyde
• CS-0313104
• BIM-0032557.P001
• Cambridge id 5844476
• VS-03376
• BB 0217525
• MFCD01590286
• FT-0740095

• MDL： MFCD01590286
• Inchi： 1S/C16H12ClNO/c17-15-7-3-1-5-12(15)9-18-10-13(11-19)14-6-2-4-8-16(14)18/h1-8,10-11H,9H2
• InChI Key： QMPDMKKPNRPZFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C=C(C=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 269.06100
• Monoisotopic Mass: 269.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.21
• Boiling Point: 465.5°C at 760 mmHg
• Flash Point: 235.3°C
• Refractive Index: 1.62
• PSA: 22.00000
• LogP: 4.15550

1-[(2-chlorophenyl)methyl]-1H-indole-3-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-[(2-chlorophenyl)methyl]-1H-indole-3-carbaldehyde

Comprehensive Guide to 1-[(2-chlorophenyl)methyl]-1H-indole-3-carbaldehyde (CAS No. 90815-00-2): Properties, Applications, and Market Insights

1-[(2-chlorophenyl)methyl]-1H-indole-3-carbaldehyde (CAS No. 90815-00-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This indole derivative is characterized by its unique molecular structure, which combines a chlorophenyl moiety with an indole-3-carbaldehyde framework. The presence of these functional groups makes it a versatile intermediate for the synthesis of more complex molecules.

The compound's chemical properties include a molecular formula of C₁₆H₁₂ClNO, a molecular weight of approximately 269.73 g/mol, and a melting point that varies depending on its crystalline form. Its solubility profile shows moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and chloroform, but limited solubility in water. These properties make it particularly useful in laboratory settings where precise control over reaction conditions is required.

One of the most prominent applications of 1-[(2-chlorophenyl)methyl]-1H-indole-3-carbaldehyde is in the development of pharmaceutical intermediates. Researchers have explored its potential as a building block for drug discovery, particularly in the synthesis of compounds targeting neurological and inflammatory pathways. The indole core is a common motif in many biologically active molecules, and the addition of the chlorophenyl group can enhance binding affinity to specific protein targets.

In addition to its pharmaceutical applications, this compound has also found use in material science. Its ability to form stable crystalline structures makes it a candidate for the development of organic semiconductors and light-emitting diodes (OLEDs). The electronic properties of the indole ring, combined with the electron-withdrawing effect of the chlorine atom, contribute to its potential in optoelectronic devices.

The synthetic routes for 1-[(2-chlorophenyl)methyl]-1H-indole-3-carbaldehyde typically involve the alkylation of indole-3-carbaldehyde with 2-chlorobenzyl chloride under basic conditions. This method yields the desired product with high purity, though optimization of reaction parameters such as temperature, solvent choice, and catalyst selection can further improve efficiency. Recent advancements in green chemistry have also explored the use of milder conditions and environmentally friendly solvents to reduce the ecological footprint of its synthesis.

From a market perspective, the demand for 1-[(2-chlorophenyl)methyl]-1H-indole-3-carbaldehyde has been steadily increasing, driven by its applications in both pharmaceuticals and advanced materials. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of research institutions and industrial clients. The compound is often listed under its CAS number 90815-00-2 in chemical databases, making it easily identifiable for procurement purposes.

Recent trends in scientific research have highlighted the compound's potential in cancer therapeutics. Studies have shown that derivatives of 1-[(2-chlorophenyl)methyl]-1H-indole-3-carbaldehyde exhibit promising activity against certain cancer cell lines, particularly those associated with solid tumors. This has sparked interest in further exploring its mechanism of action and optimizing its structure for enhanced efficacy and reduced toxicity.

For researchers and industry professionals, understanding the stability and storage conditions of 1-[(2-chlorophenyl)methyl]-1H-indole-3-carbaldehyde is crucial. The compound should be stored in a cool, dry place, preferably under an inert atmosphere to prevent degradation. Proper handling procedures, including the use of personal protective equipment (PPE), are recommended to ensure safety during laboratory use.

In conclusion, 1-[(2-chlorophenyl)methyl]-1H-indole-3-carbaldehyde (CAS No. 90815-00-2) is a multifaceted compound with broad applications in pharmaceuticals, material science, and beyond. Its unique structural features and adaptable chemistry make it a valuable tool for researchers and a key player in the development of next-generation therapeutics and materials. As scientific advancements continue, the potential uses of this compound are likely to expand, solidifying its importance in the chemical and life sciences industries.